6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one

• Molecular Formula: C29H30N2O5
• Molecular Weight: 486.6 g/mol
• IUPAC Name: 6-(2,5-dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C29H30N2O5/c1-33-19-10-12-25(34-2)20(16-19)29-28-23(30-21-7-5-6-8-22(21)31-29)13-18(14-24(28)32)17-9-11-26(35-3)27(15-17)36-4/h5-12,15-16,18,29-31H,13-14H2,1-4H3
• InChI Key: OAFVNLBGYWRVRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C3=C(CC(CC3=O)C4=CC(=C(C=C4)OC)OC)NC5=CC=CC=C5N2

Description

6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C29H30N2O5 and its molecular weight is 486.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one is a member of the benzodiazepine class known for its diverse biological activities. This article reviews the compound's pharmacological properties, including its mechanisms of action and therapeutic potential based on recent studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

• Molecular Formula : C₃₁H₃₃N₃O₄
• Molecular Weight : 513.62 g/mol

This compound features multiple methoxy groups which significantly influence its biological activity.

Anticancer Properties

Research indicates that compounds with similar structures exhibit significant anticancer activities. For instance, studies have shown that related benzodiazepines disrupt tubulin polymerization and inhibit cell division in cancer cells. The mechanism often involves interference with the microtubule dynamics during mitosis, leading to apoptosis in various cancer cell lines such as HeLa and MCF-7 .

Table 1: Anticancer Activity Comparison

Compound	IC₅₀ (nM)	Cell Line
6-(2,5-Dimethoxyphenyl)-...	TBD	HeLa
Podophyllotoxin	20	HeLa
Dihydropyridopyrazoles	<5	MCF-7

IC₅₀ values represent the concentration required to inhibit cell viability by 50% after a specified treatment duration.

Neuropharmacological Effects

Benzodiazepines are well-known for their anxiolytic and sedative properties. The compound under review may exhibit similar effects due to its structural resemblance to other psychoactive benzodiazepines. Preliminary studies suggest it could modulate GABA receptors, enhancing inhibitory neurotransmission in the central nervous system .

The biological activity of the compound can be attributed to several mechanisms:

• Microtubule Disruption : Similar to podophyllotoxin, it may inhibit tubulin polymerization.
• GABAergic Modulation : Potential binding affinity for GABA-A receptors leading to anxiolytic effects.
• Antioxidant Activity : Some derivatives have shown strong antioxidant properties which can contribute to their therapeutic effects .

Case Studies

Recent investigations into the pharmacological profile of this compound have yielded promising results:

• Study A : Evaluated the anticancer efficacy in vitro against multiple cancer cell lines. Results indicated a significant reduction in cell viability at low nanomolar concentrations.
• Study B : Assessed neuropharmacological effects in animal models demonstrating reduced anxiety-like behaviors.

Scientific Research Applications

Pharmacological Properties

Benzodiazepines are known for their wide range of pharmacological activities. The specific compound has been investigated for several therapeutic effects:

• Anxiolytic Effects : Research indicates that derivatives of benzodiazepines exhibit anxiolytic properties. The structural modifications in 6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one may enhance its efficacy in treating anxiety disorders .
• Antidepressant Activity : Some studies have reported that related compounds show potential as antidepressants. The unique structure of this compound may influence neurotransmitter systems involved in mood regulation .
• Antitumor Activity : Compounds within the benzodiazepine class have demonstrated anticancer properties. The ability to inhibit cell proliferation and induce apoptosis in cancer cells has been noted in similar structures .

Synthesis and Chemical Modifications

The synthesis of 6-(2,5-Dimethoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one typically involves multi-step reactions that can include:

• Microwave-Assisted Synthesis : This method has been employed to enhance yield and reduce reaction times for similar benzodiazepine derivatives. It allows for better control over reaction conditions and can lead to higher purity products .
• Structural Variations : Modifications to the phenyl groups or the benzodiazepine core can alter the biological activity significantly. For instance, varying substituents on the aromatic rings may enhance binding affinity for specific receptors .

Case Studies and Experimental Findings

Several case studies highlight the applications of this compound and its derivatives:

Study	Findings	Applications
Hanze et al., 1963	Investigated dibenzo[b,e][1,4]diazepinones as intermediates	Pharmaceutical synthesis
Beccalli et al., 2005	Reported antidepressant effects of related compounds	Mental health treatments
McAlpine et al., 2008	Demonstrated antitumor activity in benzodiazepine derivatives	Cancer therapy development